Cas no 1795442-83-9 (N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2-oxoimidazolidine-1-carboxamide)

• Product Name: N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2-oxoimidazolidine-1-carboxamide
• CAS No: 1795442-83-9
• MF: C₁₄H₁₇N₃O₃
• MW: 275.303083181381
• CID: 5368060
• Update Time: 2025-10-30

N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-hydroxy-2,3-dihydroinden-1-yl)methyl]-2-oxoimidazolidine-1-carboxamide
• N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2-oxoimidazolidine-1-carboxamide

• Inchi： 1S/C14H17N3O3/c18-12-15-7-8-17(12)13(19)16-9-14(20)6-5-10-3-1-2-4-11(10)14/h1-4,20H,5-9H2,(H,15,18)(H,16,19)
• InChI Key： LZSNSLZDJJCZKD-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(NCC2(O)C3=C(C=CC=C3)CC2)=O)CCN1

Additional information on N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2-oxoimidazolidine-1-carboxamide

Comprehensive Overview of N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2-oxoimidazolidine-1-carboxamide (CAS No. 1795442-83-9)

In the realm of pharmaceutical and organic chemistry, N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2-oxoimidazolidine-1-carboxamide (CAS No. 1795442-83-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its indenyl and imidazolidine moieties, represents a promising scaffold for drug discovery and development. Researchers are increasingly exploring its pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and targeted therapies.

The molecular structure of N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2-oxoimidazolidine-1-carboxamide combines a hydroxylated indane core with a 2-oxoimidazolidine carboxamide side chain, offering versatile hydrogen-bonding capabilities. This feature is critical for interactions with biological targets, making it a subject of interest in computational chemistry and molecular docking studies. Recent publications highlight its potential role in addressing oxidative stress-related disorders, a hot topic in neurodegenerative disease research. The compound’s CAS No. 1795442-83-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry workflows.

From a synthetic perspective, N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2-oxoimidazolidine-1-carboxamide exemplifies advancements in green chemistry methodologies. Its synthesis often involves catalytic asymmetric hydroxylation, a technique aligned with the industry’s shift toward sustainable synthesis. Laboratories optimizing this process focus on atom economy and reducing hazardous byproducts, addressing the growing demand for eco-friendly pharmaceutical production. These aspects resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

Analytical characterization of CAS No. 1795442-83-9 employs techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound’s purity and stereochemistry, which are vital for structure-activity relationship (SAR) studies. The rise of AI-driven drug design has further amplified interest in this molecule, as its pharmacophore features are amenable to machine learning-based optimization. Queries like “imidazolidine derivatives in drug discovery” or “indenyl-based bioactive compounds” frequently appear in search engines, underscoring its interdisciplinary appeal.

Beyond its therapeutic potential, N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2-oxoimidazolidine-1-carboxamide serves as a valuable chemical probe in mechanistic studies. Its ability to modulate protein-protein interactions (PPIs) positions it as a tool for investigating cell signaling pathways. This aligns with the broader scientific community’s focus on dysregulated pathways in diseases such as cancer and metabolic syndromes. Notably, patents referencing this compound often emphasize its utility in high-throughput screening (HTS) platforms, a cornerstone of modern drug repurposing strategies.

In conclusion, N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2-oxoimidazolidine-1-carboxamide (CAS No. 1795442-83-9) embodies the convergence of innovative synthesis, computational modeling, and translational research. Its multifaceted applications—from enzyme inhibitors to chemical biology tools—make it a compelling subject for future investigations. As the pharmaceutical industry prioritizes small-molecule therapeutics with improved bioavailability and target specificity, this compound is poised to remain at the forefront of scientific discourse.